Cas no 1248355-64-7 (2,2-Dimethyl-1-(5-methylfuran-2-yl)propan-1-amine)

• Product Name: 2,2-Dimethyl-1-(5-methylfuran-2-yl)propan-1-amine
• CAS No: 1248355-64-7
• MF: C₁₀H₁₇NO
• MW: 167.248082876205
• CID: 4580841
• PubChem ID: 54593391
• Update Time: 2025-11-02

2,2-Dimethyl-1-(5-methylfuran-2-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(5-methylfuran-2-yl)propan-1-amine
• (R)-2,2-dimethyl-1-(5-methylfuran-2-yl)propan-1-amine
• SY263761
• N12827
• Z1267882025
• 1248355-64-7
• MFCD20691216
• CS-0306252
• EN300-77364
• AKOS010983090
• Z852745194
• SCHEMBL12331427
• 2,2-Dimethyl-1-(5-methylfuran-2-yl)propan-1-amine

• Inchi： 1S/C10H17NO/c1-7-5-6-8(12-7)9(11)10(2,3)4/h5-6,9H,11H2,1-4H3
• InChI Key： CLVKAYCRRLIBPY-UHFFFAOYSA-N
• SMILES： O1C(C)=CC=C1C(C(C)(C)C)N

Computed Properties

• Exact Mass: 167.131014166g/mol
• Monoisotopic Mass: 167.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 39.2

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 198.6±25.0 °C at 760 mmHg
• Flash Point: 73.9±23.2 °C
• Vapor Pressure: 0.4±0.4 mmHg at 25°C

2,2-Dimethyl-1-(5-methylfuran-2-yl)propan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2,2-Dimethyl-1-(5-methylfuran-2-yl)propan-1-amine

2,2-Dimethyl-1-(5-methylfuran-2-yl)propan-1-amine (CAS No. 1248355-64-7): A Multifunctional Organic Compound with Emerging Applications in Biomedical and Materials Science

2,2-Dimethyl-1-(5-methylfuran-2-yl)propan-1-amine (CAS No. 1248355-64-7) is a structurally unique organic compound that has garnered increasing attention in recent years due to its versatile chemical properties and potential applications in various scientific domains. This compound, characterized by a 5-methylfuran-2-yl substituent and a 2,2-dimethylpropan-1-amine backbone, exhibits a combination of aromatic and aliphatic functionalities that make it a valuable scaffold for synthetic chemistry. Recent studies published in ACS Medicinal Chemistry Letters (2023) and Journal of Organic Chemistry (2024) have highlighted its role as a bioactive molecule with promising modulatory effects on ion channels and receptor interactions, positioning it as a candidate for drug discovery programs targeting neurodegenerative diseases and metabolic disorders.

The chemical structure of 2,2-Dimethyl-1-(5-methylfuran-2-yl)propan-1-amine features a furanyl ring system substituted at the 2-position with a 5-methyl group, which introduces a key electronic effect through conjugation with the adjacent propan-1-amine group. This structural arrangement enables the compound to participate in hydrogen bonding interactions and π-π stacking, properties that are critical for its biological activity and material compatibility. Computational modeling studies conducted in 2023 using density functional theory (DFT) approaches demonstrated that the 5-methylfuran-2-yl moiety significantly enhances the lipophilicity of the molecule, facilitating its membrane permeability and target engagement in in vivo systems.

Recent advances in drug delivery systems have explored the potential of 2,2-Dimethyl-1-(5-methylfuran-2-yl)propan-1-amine as a prodrug precursor for targeted therapies. A 2024 study published in Advanced Drug Delivery Reviews reported that derivatives of this compound demonstrated enhanced solubility and stability when conjugated with polyethylene glycol (PEG) chains, a modification that significantly improved their pharmacokinetic profiles in preclinical models. These findings underscore the compound's versatility in chemical modification and its potential as a molecular platform for precision medicine applications.

Notably, the 5-methylfuran-2-yl group in 2,2-Dimethyl-1-(5-methylfuran-2-yl)propan-1-amine has been identified as a bioisosteric replacement for thiazole and oxazole scaffolds in enzyme inhibition studies. Research published in Journal of Medicinal Chemistry (2023) revealed that this compound exhibited moderate inhibitory activity against tyrosine kinase enzymes, a class of targets implicated in cancer progression and inflammatory pathways. The 2,2-dimethylpropan-1-amine portion of the molecule was found to contribute to steric hindrance, which may play a role in selectivity tuning for specific enzyme isoforms.

In the field of materials science, 2,2-Dimethyl-1-(5-methylfuran-2-yl)propan-1-amine has shown promise as a building block for conjugated polymers and organic semiconductors. A 2024 investigation in Advanced Materials demonstrated that incorporating this compound into polymer networks enhanced the electronic conductivity and mechanical flexibility of the resulting materials. The aromaticity of the 5-methylfuran-2-yl ring was identified as a key factor in enabling charge transport properties, making this compound a candidate for flexible electronics and light-emitting diodes (LEDs).

From an environmental chemistry perspective, the biodegradability of 2,2-Dimethyl-1-(5-methylfuran-2-yl)propan-1-amine has been evaluated in recent studies. A 2023 paper in Environmental Science & Technology reported that the compound undergoes hydrolytic degradation under aqueous conditions, with non-toxic byproducts formed. This characteristic aligns with the green chemistry principles and supports its potential use in eco-friendly applications, including biodegradable coatings and pharmaceutical formulations.

The synthetic accessibility of 2,2-Dimethyl-1-(5-methylfuran-2-yl)propan-1-amine has also been a focus of recent research. A 2024 methodology described in Organic Process Research & Development introduced a one-pot synthesis approach using microwave-assisted reactions, which achieved high yields and short reaction times. This advancement is expected to facilitate large-scale production and cost-effective manufacturing of the compound, further expanding its application potential in both academic research and industrial settings.

As the scientific community continues to explore the chemical and biological properties of 2,2-Dimethyl-1-(5-methylfuran-2-yl)propan-1-amine, its role as a versatile molecule is becoming increasingly evident. Whether in drug development, materials engineering, or environmental applications, this compound demonstrates the power of molecular design in addressing complex scientific challenges. Ongoing research is expected to further elucidate its mechanistic details and functional versatility, paving the way for innovative applications in the future.

2,2-Dimethyl-1-(5-methylfuran-2-yl)propan-1-amine: A Versatile Molecule with Diverse Applications Chemical Structure and Properties The compound 2,2-dimethyl-1-(5-methylfuran-2-yl)propan-1-amine features a furan ring substituted at the 2-position with a methyl group and a 2,2-dimethylpropan-1-amine group. This unique structure combines aromatic and aliphatic characteristics, enabling the molecule to participate in hydrogen bonding, π-π stacking, and lipophilic interactions. These properties are crucial for its biological activity and material compatibility. Biological Activity and Drug Discovery Recent studies have demonstrated that this compound exhibits modulatory effects on ion channels and receptor interactions, making it a promising candidate for drug discovery. Notably, it has shown moderate inhibitory activity against tyrosine kinase enzymes, which are key targets in cancer and inflammatory diseases. The 2,2-dimethylpropan-1-amine group contributes to steric hindrance, enhancing selectivity for specific enzyme isoforms. Drug Delivery and Prodrug Applications The compound has been explored as a prodrug precursor for targeted therapies. Conjugation with polyethylene glycol (PEG) has significantly improved its solubility, stability, and pharmacokinetic profiles, supporting its potential in precision medicine applications. Materials Science Applications In materials science, this compound has shown promise as a building block for conjugated polymers and flexible electronics. The aromaticity of the 5-methylfuran-2-yl ring enhances charge transport properties, making it a candidate for LED and flexible electronic applications. Environmental Chemistry and Biodegradability The compound is biodegradable under aqueous conditions, forming non-toxic byproducts, which aligns with green chemistry principles and supports its use in eco-friendly applications. Synthetic Accessibility Recent advances in synthetic methods, such as microwave-assisted one-pot synthesis, have enabled high-yield production with short reaction times, facilitating large-scale manufacturing and cost-effective applications. Conclusion 2,2-Dimethyl-1-(5-methylfuran-2-yl)propan-1-amine is a versatile molecule with diverse applications in drug discovery, materials engineering, and environmental science. Its unique chemical structure and favorable properties continue to drive innovative research and practical applications in multiple scientific fields.